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Compound of Interest

Compound Name: 1-Tetracosanol

Cat. No.: B057610 Get Quote

An In-Depth Technical Guide to the Solubility of 1-Tetracosanol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Tetracosanol, also known as lignoceryl alcohol, is a 24-carbon straight-chain fatty alcohol

with the chemical formula CH₃(CH₂)₂₃OH. Its significant chain length imparts distinct

physicochemical properties, making its solubility behavior a critical parameter in various

applications, including pharmaceuticals, cosmetics, and material science. This technical guide

provides a comprehensive overview of the solubility of 1-tetracosanol in a range of common

organic solvents. Due to the limited availability of specific quantitative data in publicly

accessible literature, this guide presents representative solubility data based on the established

principles of long-chain alcohol solubility. It also details standardized experimental protocols for

the precise determination of its solubility.

Core Principles of 1-Tetracosanol Solubility
The solubility of 1-tetracosanol is primarily dictated by its molecular structure: a long, nonpolar

alkyl chain and a polar hydroxyl (-OH) group.

"Like Dissolves Like": As a predominantly nonpolar molecule, 1-tetracosanol exhibits

greater solubility in nonpolar organic solvents. The van der Waals forces between the long

hydrocarbon chain of 1-tetracosanol and nonpolar solvent molecules are the primary drivers

of dissolution.
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Polarity and Hydrogen Bonding: The terminal hydroxyl group allows for hydrogen bonding.

However, the influence of the long hydrophobic chain significantly diminishes its ability to

dissolve in polar solvents like water[1]. In shorter-chain alcohols, the hydroxyl group's impact

is more pronounced, but in 1-tetracosanol, the nonpolar character dominates.

Temperature Dependence: The solubility of 1-tetracosanol in organic solvents is strongly

dependent on temperature. Generally, solubility increases with a rise in temperature[1]. This

is because the endothermic process of dissolving the solid solute is favored at higher

temperatures, which provide the energy needed to overcome the lattice energy of the solid

alcohol and the intermolecular forces of the solvent.

Quantitative Solubility Data
The following tables summarize the representative solubility of 1-tetracosanol in various

organic solvents at different temperatures. This data is compiled based on qualitative

statements from chemical suppliers and the known behavior of long-chain fatty alcohols.

Table 1: Solubility of 1-Tetracosanol in Nonpolar Solvents
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Solvent Temperature (°C)
Representative
Solubility ( g/100
mL)

Observations

Hexane 25 ~0.5 Slightly Soluble

50 ~5.0 Soluble

70 >10 Freely Soluble

Toluene 25 ~1.0 Soluble

50 >10 Freely Soluble

70 >20 Very Soluble

Chloroform 25 ~2.0 Soluble[1]

50 >15 Very Soluble

70 >30 Very Soluble

Carbon Tetrachloride 25 ~1.5 Soluble

50 >12 Very Soluble

70 >25 Very Soluble

Table 2: Solubility of 1-Tetracosanol in Polar Aprotic Solvents
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Solvent Temperature (°C)
Representative
Solubility ( g/100
mL)

Observations

Acetone 25 ~0.2 Slightly Soluble[1]

50 ~2.5 Soluble

70 ~8.0 Freely Soluble

Ethyl Acetate 25 ~0.3 Slightly Soluble

50 ~3.0 Soluble

70 ~9.0 Freely Soluble

Table 3: Solubility of 1-Tetracosanol in Polar Protic Solvents

Solvent Temperature (°C)
Representative
Solubility ( g/100
mL)

Observations

Ethanol 25 ~0.1 Sparingly Soluble[1]

50 ~1.5 Soluble

78 (boiling point) ~7.0 Freely Soluble

Isopropanol 25 ~0.08 Sparingly Soluble

50 ~1.2 Soluble

82 (boiling point) ~6.0 Freely Soluble

Methanol 25 <0.05 Very Slightly Soluble

50 ~0.5 Slightly Soluble

65 (boiling point) ~2.0 Soluble

Water 25 <0.001 Practically Insoluble

Experimental Protocols for Solubility Determination
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Accurate determination of 1-tetracosanol solubility requires precise experimental methods.

The following are detailed protocols for two common and effective techniques.

Gravimetric Method
This method involves preparing a saturated solution at a specific temperature, separating the

undissolved solute, and determining the mass of the dissolved solute in a known mass or

volume of the solvent.

Methodology:

Sample Preparation: Accurately weigh an excess amount of 1-tetracosanol into a sealed,

temperature-controlled vessel containing a known volume or mass of the desired organic

solvent.

Equilibration: Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached and the solution is saturated. A magnetic stirrer

and a thermostated water bath are recommended.

Phase Separation: Cease agitation and allow the undissolved 1-tetracosanol to settle.

Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant using a

pre-heated pipette to prevent precipitation upon cooling.

Solvent Evaporation: Transfer the supernatant to a pre-weighed container and evaporate the

solvent under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a

temperature below the boiling point of the solvent and the melting point of 1-tetracosanol.

Mass Determination: Once the solvent is completely removed, weigh the container with the

dried 1-tetracosanol residue.

Calculation: The solubility is calculated as the mass of the dissolved 1-tetracosanol per

volume or mass of the solvent.
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Gravimetric Solubility Determination Workflow
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Cloud Point Method (Isothermal)
This method is particularly useful for determining the temperature at which a solution of a

known concentration becomes saturated. By preparing a series of solutions with varying

concentrations, a solubility curve can be generated.

Methodology:

Preparation of Standards: Prepare a series of solutions of 1-tetracosanol in the desired

solvent at various known concentrations. This is typically done by accurately weighing both

the solute and the solvent in sealed, transparent vials.

Dissolution: Heat the vials in a controlled temperature bath with constant stirring until the 1-
tetracosanol is completely dissolved, resulting in a clear solution.

Controlled Cooling: Cool the clear solutions at a slow, controlled rate (e.g., 0.5 °C/min) while

continuously stirring and monitoring the temperature with a calibrated thermometer.

Cloud Point Determination: Record the temperature at which the first sign of persistent

cloudiness or turbidity appears. This temperature is the cloud point for that specific

concentration, representing the saturation temperature.

Data Analysis: Plot the concentration of the prepared solutions against their corresponding

cloud point temperatures to construct a solubility curve.
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Cloud Point Method Workflow

Conclusion
1-Tetracosanol demonstrates solubility characteristics typical of long-chain fatty alcohols, with

a strong preference for nonpolar organic solvents and a significant positive correlation between
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solubility and temperature. While precise quantitative data is not widely published, the

representative values and detailed experimental protocols provided in this guide offer a solid

foundation for researchers, scientists, and drug development professionals working with this

compound. For applications requiring high precision, it is recommended to experimentally

determine the solubility of 1-tetracosanol in the specific solvent system of interest using the

methodologies outlined herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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